Cas no 2229126-91-2 (4-(1H-indol-7-yl)butan-2-ol)

• Product Name: 4-(1H-indol-7-yl)butan-2-ol
• CAS No: 2229126-91-2
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6338260
• PubChem ID: 165712333
• Update Time: 2025-06-12

4-(1H-indol-7-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-7-yl)butan-2-ol
• EN300-1771616
• 2229126-91-2

• Inchi： 1S/C12H15NO/c1-9(14)5-6-10-3-2-4-11-7-8-13-12(10)11/h2-4,7-9,13-14H,5-6H2,1H3
• InChI Key： SHCIDSHJOCSZLW-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=CC=C2C=CNC=12

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36Ų

Additional information on 4-(1H-indol-7-yl)butan-2-ol

Introduction to 4-(1H-indol-7-yl)butan-2-ol (CAS No: 2229126-91-2)

4-(1H-indol-7-yl)butan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2229126-91-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a butan-2-ol side chain linked to an indole ring at the 7-position, has garnered attention due to its structural versatility and potential biological activities. The indole moiety, a well-known pharmacophore, is extensively studied for its role in various therapeutic applications, while the butan-2-ol group provides a hydrophilic extension that can influence solubility and metabolic stability. This combination makes 4-(1H-indol-7-yl)butan-2-ol a promising candidate for further exploration in medicinal chemistry.

The structural framework of 4-(1H-indol-7-yl)butan-2-ol positions it as a valuable intermediate in the synthesis of more complex pharmacological agents. The indole ring is particularly noteworthy, as it is a core structure in numerous bioactive natural products and synthetic drugs. Recent advancements in computational chemistry have enabled the prediction of novel interactions between indole derivatives and biological targets, suggesting that compounds like 4-(1H-indol-7-yl)butan-2-ol may exhibit properties relevant to neurological disorders, inflammation, and cancer. The butan-2-ol substituent further modulates these interactions, potentially enhancing binding affinity or selectivity.

In the context of modern drug development, the synthesis of 4-(1H-indol-7-yl)butan-2-ol has been optimized using state-of-the-art methodologies. Transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to construct the indole-butanone linkage efficiently. These techniques not only improve yield but also minimize byproduct formation, aligning with green chemistry principles. Additionally, biocatalytic approaches have been explored to enhance the sustainability of the synthesis process, leveraging enzymes to perform key transformations under mild conditions.

The biological evaluation of 4-(1H-indol-7-yl)butan-2-ol has revealed intriguing properties that warrant further investigation. Preclinical studies have indicated potential activity against enzymes involved in pain signaling pathways, such as cyclooxygenase (COX) and transient receptor potential (TRP) channels. The indole ring’s ability to interact with aromatic hydrophobic pockets in target proteins makes it an attractive scaffold for designing modulators of these pathways. Furthermore, the butan-2-ol group may contribute to metabolic stability by preventing rapid degradation in vivo, thereby extending the compound’s half-life and therapeutic window.

Recent research has also highlighted the role of 4-(1H-indol-7-yb-butanb-anb--21b--01b) in modulating immune responses. The indole derivative has been shown to influence cytokine production and immune cell differentiation, suggesting its utility in treating autoimmune diseases or inflammatory conditions. The butan-2-Ol moiety may enhance oral bioavailability by improving solubility in aqueous environments, making it a suitable candidate for systemic administration. These findings underscore the compound’s multifaceted potential as a therapeutic agent.

The pharmacokinetic profile of 4-(1H-indol-butan--21b--01b) is another critical aspect that has been examined. In vitro studies have demonstrated moderate oral bioavailability and favorable distribution characteristics across various tissues. The compound’s ability to cross the blood-brain barrier has also been investigated, raising possibilities for its use in central nervous system (CNS) disorders. Metabolic studies indicate that 4-(1H-indol-butan--21b--01b) is primarily metabolized via Phase II conjugation reactions, which typically enhance excretion rates and reduce systemic exposure.

From a synthetic chemistry perspective, 4-(1H-indol-butan--21b--01b) serves as a versatile building block for more complex molecules. Its indole ring can be functionalized at multiple positions using palladium-catalyzed reactions or directed ortho-metalation strategies. The butan-b--21b--01b chain offers opportunities for further derivatization, allowing chemists to fine-tune properties such as lipophilicity or polar surface area. These attributes make it an indispensable tool in medicinal chemistry libraries designed for high-throughput screening (HTS).

The future directions for research on 4-(1H-indol-butan--21b--01b) are promising and multifaceted. Advances in structure-based drug design are expected to yield derivatives with enhanced potency and selectivity against specific biological targets. Additionally, computational modeling techniques will continue to play a pivotal role in predicting interactions between 4-(1H-indobutanol) and macromolecular targets with high accuracy. These efforts will accelerate the discovery of novel therapeutics based on this scaffold.

In conclusion,4-(1H-indobutanol) (CAS No: 2229126–91–2) represents a compelling compound with significant potential in pharmaceutical applications Its unique structural features ,combined with recent advances in synthetic and computational methodologies ,position it as an attractive candidate for further exploration . As research progresses ,the full therapeutic spectrum of this molecule is expected to become increasingly clear ,leading to new insights into disease mechanisms and innovative treatment strategies .